6-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidin-4-ol

• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.3
• CAS No.: 2002838-25-5

Description

6-methyl-2-[2-(methylsulfanyl)ethyl]pyrimidin-4-ol, commonly known as 6-MEMEP, is an organic compound belonging to the class of heterocyclic compounds. It is a derivative of pyrimidine, which is an important class of organic compounds widely used in many areas of research and industry. 6-MEMEP is a versatile compound with multiple applications, primarily in the field of organic synthesis. It is also used in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals.

Scientific Research Applications

6-MEMEP is widely used in scientific research as a tool for the synthesis of a variety of compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a starting material for the synthesis of other heterocyclic compounds such as pyrimidines, triazines, and quinolines. In addition, 6-MEMEP has been used in the synthesis of biologically active compounds such as antibiotics, anti-cancer drugs, and anti-inflammatory drugs.

Mechanism of Action

The mechanism of action of 6-MEMEP is not fully understood. However, it is believed that the compound acts as a nucleophile, reacting with electrophiles such as carbonyl compounds and other electrophilic species. The reaction of 6-MEMEP with electrophiles results in the formation of a new covalent bond, which is then stabilized by the formation of a hydrogen bond between the two molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-MEMEP are not yet fully understood. However, some studies have suggested that the compound may have anti-inflammatory and anti-tumor activities. In addition, 6-MEMEP has been shown to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

6-MEMEP is a versatile compound that has many advantages for use in laboratory experiments. It is relatively stable, has a low toxicity, and is easy to synthesize. In addition, it is relatively inexpensive and can be stored for long periods of time without degradation. However, 6-MEMEP is a relatively weak nucleophile, which can limit its use in certain reactions.

Future Directions

There are many potential future directions for 6-MEMEP research. These include further studies into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, further research into its mechanism of action, as well as its potential use as a catalyst, could lead to the development of new and improved synthetic methods. Finally, further studies into the stability and storage of 6-MEMEP could lead to improved shelf-life and storage conditions for the compound.

Synthesis Methods

6-MEMEP can be synthesized using a variety of methods. The most common method is the Knoevenagel condensation reaction, which involves the reaction of an aldehyde and a primary amine in the presence of a strong base such as sodium hydroxide or potassium carbonate. The reaction produces a Schiff base, which is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride. The resulting product is 6-MEMEP. Other methods for the synthesis of 6-MEMEP include the reaction of a primary amine with an aldehyde or ketone in the presence of an acid catalyst, and the reaction of an aldehyde or ketone with an amine in the presence of a Lewis acid.